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Compound of Interest

Compound Name:
1-Cyclopropylpropan-1-amine

hydrochloride

Cat. No.: B3323944 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

application of 1-Cyclopropylpropan-1-amine HCl as a pivotal pharmaceutical intermediate.

Introduction: The Strategic Importance of the
Cyclopropylamine Moiety
In the landscape of modern medicinal chemistry, the cyclopropylamine scaffold is a privileged

structural motif, conferring unique and desirable properties to active pharmaceutical ingredients

(APIs).[1] Its incorporation into a molecule can significantly influence potency, selectivity,

metabolic stability, and pharmacokinetic profiles. The strained three-membered ring introduces

a degree of conformational rigidity and can modulate the pKa of the adjacent amine, impacting

receptor binding and cellular permeability.[1] 1-Cyclopropylpropan-1-amine, as its stable

hydrochloride salt, represents a versatile and readily available building block for introducing this

valuable functionality. This guide provides a comprehensive overview of its properties,

applications, and detailed protocols for its effective use in pharmaceutical synthesis.

Physicochemical and Safety Profile
1-Cyclopropylpropan-1-amine HCl is typically supplied as a solid, which enhances its stability

and ease of handling compared to the free base. The hydrochloride salt form improves

solubility in various solvent systems, a critical factor for consistent reaction kinetics.[2]
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Property Value Reference

Chemical Name
1-Cyclopropylpropan-1-amine

hydrochloride
[3]

CAS Number 677743-70-3 [3]

Molecular Formula C₆H₁₄ClN [3]

Molecular Weight 135.63 g/mol [3]

Appearance White to off-white solid/powder [2]

Solubility

Soluble in water and polar

organic solvents like methanol

and ethanol.

Safety Overview: As with all amine hydrochlorides, appropriate safety measures are

paramount. The compound is classified as harmful if swallowed or inhaled and causes skin and

serious eye irritation.[3] Standard personal protective equipment (PPE), including safety

glasses, lab coat, and chemical-resistant gloves, must be worn.[4][5] All manipulations should

be conducted in a well-ventilated laboratory fume hood.[4][5]

Application in Pharmaceutical Synthesis: A Versatile
Nucleophile
The primary amine group of 1-Cyclopropylpropan-1-amine is a potent nucleophile, making it an

ideal reactant for a wide array of chemical transformations central to API synthesis. Its utility is

demonstrated in the formation of amides, sulfonamides, secondary amines (via reductive

amination), and in the construction of heterocyclic ring systems. These linkages are

fundamental to the structure of countless drug molecules.

The cyclopropyl group is a key component in numerous therapeutic agents, including antivirals

(e.g., Nevirapine, where cyclopropylamine is a raw material) and fourth-generation

fluoroquinolone antibiotics (e.g., Moxifloxacin).[6] While 1-Cyclopropylpropan-1-amine HCl is a

specific variant, its reactivity principles are broadly applicable and enable the synthesis of novel

analogs and new chemical entities. For instance, it is a key building block for creating
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substituted pyrazinones, which can be used to prepare ROR gamma modulators, a class of

drugs with potential applications in autoimmune diseases.[7]

Illustrative Synthetic Pathway: Amide Bond Formation

A frequent and critical reaction in drug development is the coupling of an amine with a

carboxylic acid to form a stable amide bond. This reaction is the cornerstone of synthesizing a

vast number of pharmaceuticals.

Starting Materials

Reaction & Work-up

Final Product

1-Cyclopropylpropan-1-amine HCl

In-situ free amine generation &
Carboxylic acid activation

Carboxylic Acid (R-COOH) Coupling Agent (e.g., HATU, EDC) Base (e.g., DIPEA)

Nucleophilic Acyl Substitution

Aqueous Work-up & Extraction

Purification
(Chromatography/Recrystallization)

N-(1-Cyclopropylpropyl)amide (API Precursor)

Workflow for Amide Coupling.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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